molecular formula C7H6ClN3 B8478620 (5-Amino-2-chloro-4-pyridyl)acetonitrile

(5-Amino-2-chloro-4-pyridyl)acetonitrile

Cat. No. B8478620
M. Wt: 167.59 g/mol
InChI Key: BPHUHKWLZKQSQO-UHFFFAOYSA-N
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Description

(5-Amino-2-chloro-4-pyridyl)acetonitrile is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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properties

Product Name

(5-Amino-2-chloro-4-pyridyl)acetonitrile

Molecular Formula

C7H6ClN3

Molecular Weight

167.59 g/mol

IUPAC Name

2-(5-amino-2-chloropyridin-4-yl)acetonitrile

InChI

InChI=1S/C7H6ClN3/c8-7-3-5(1-2-9)6(10)4-11-7/h3-4H,1,10H2

InChI Key

BPHUHKWLZKQSQO-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CN=C1Cl)N)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (2-chloro-5-nitro-4-pyridyl) acetonitrile in ethanol (100 mL) was added to a suspension of 50% Raney nickel in water (3.2 g) diluted with ethanol (150 mL). The mixture was hydrogenated in a Parr shaker at 3 atmospheres pressure for 2.5 hours and then filtered through Celite® (diatomaceous earth) to remove the catalyst. The solvent was removed in vacuo to leave a dark oil which was subjected to flash chromatography on silica gel using 3:1 ethyl acetate/hexanes as eluant. Fractions containing only the title compound were combined and concentrated to afford an oil (850 mg, 32%). Less pure fractions were also combined and concentrated to give an oil (600 mg) of which the title compound was the major component (about 75%).
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